Cas no 34592-40-0 (sodium 3-[(5-bromonaphthalen-1-yl)amino]propanoate)

• Product Name: sodium 3-[(5-bromonaphthalen-1-yl)amino]propanoate
• CAS No: 34592-40-0
• MF: C₁₃H₁₁BrNNaO₂
• MW: 316.125713586807
• CID: 1463334
• PubChem ID: 23681177
• Update Time: 2025-04-20

sodium 3-[(5-bromonaphthalen-1-yl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• sodium 3-[(5-bromonaphthalen-1-yl)amino]propanoate
• N-(5-Bromo-1-naphtyl)-β-alanine sodium salt
• DTXSID60188156
• beta-Alanine, N-(5-bromo-1-naphthalenyl)-, monosodium salt
• 34592-40-0
• beta-Alanine, N-(5-bromo-1-naphthalenyl)-, monosodium salt (9CI)
• N-(5-Bromo-1-naphthyl)-beta-alanine sodium salt
• beta-ALANINE, N-(5-BROMO-1-NAPHTHYL)-, SODIUM SALT

• Inchi： 1S/C13H12BrNO2.Na/c14-11-5-1-4-10-9(11)3-2-6-12(10)15-8-7-13(16)17;/h1-6,15H,7-8H2,(H,16,17);/q;+1/p-1
• InChI Key： RRIDKYHXOCWSLJ-UHFFFAOYSA-M
• SMILES： BrC1=CC=CC2C1=CC=CC=2NCCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 314.98713
• Monoisotopic Mass: 314.98709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• PSA: 52.16